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Compound of Interest

Compound Name: 7-Methoxyflavonol

Cat. No.: B191847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Methoxyflavonol, a naturally occurring flavonoid, has garnered significant scientific interest

due to its diverse pharmacological activities. This technical guide provides an in-depth overview

of the potential therapeutic targets of 7-Methoxyflavonol, with a focus on its anticancer, anti-

inflammatory, neuroprotective, and aromatase-inhibiting properties. This document is intended

for researchers, scientists, and drug development professionals seeking to explore the

therapeutic potential of this promising compound.

Quantitative Bioactivity Data
The following tables summarize the quantitative data on the bioactivity of 7-Methoxyflavonol
against various targets.

Table 1: Anticancer Activity of 7-Methoxyflavonol and Related Compounds
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Compound Cell Line Assay IC50 (µM) Reference

7-

Methoxyflavone

MCF-7 (Breast

Cancer)
MTT Assay ~35 [1]

5,7-

Dimethoxyflavon

e

SCC-9

(Squamous Cell

Carcinoma)

MTT Assay 8-10 [1]

5,7-

Dimethoxyflavon

e

FaDu (Larynx

Squamous Cell

Carcinoma)

MTT Assay 8-10 [1]

5,7-

Dimethoxyflavon

e

MCF-7 (Breast

Cancer)
MTT Assay 10-20 [1]

5,7-dihydroxy-4′-

methoxyflavone

(Acacetin)

Various Cancer

Cell Lines
Cell Viability ~25 [2]

Table 2: Aromatase Inhibitory Activity of 7-Methoxyflavonol and Related Flavones

Compound Assay Condition IC50 (µM) Reference

7-Methoxyflavone Recombinant CYP19 1.9 [2]

7,4′-Dimethoxyflavone Recombinant CYP19 9.0 [3]

Chrysin (5,7-

dihydroxyflavone)
Recombinant CYP19 4.2 [3]

7-Hydroxyflavone Recombinant CYP19 0.51 [3]

5,7-Dimethoxyflavone Recombinant CYP19 123 [3]

Table 3: Anti-inflammatory and Analgesic Activity of 7-Methoxyflavonol
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Activity Assay Model
Effective
Dose/Concentr
ation

Reference

Nitric Oxide (NO)

Production

Inhibition

Griess Assay

LPS-induced

RAW 264.7

macrophages

17.74% inhibition

at 20 µM
[2]

Peripheral

Analgesia

Acetic acid-

induced writhing
Mice

ID50 = 82.5

µmol/kg
[4]

Table 4: Neuroprotective Activity of 7-Methoxyflavonol and Related Compounds

Compound Model Effect Concentration Reference

(2S)-5, 2', 5'-

trihydroxy-7-

methoxyflavanon

e

Dopamine-

induced toxicity

in PC12 cells

Decreased

toxicity and

redox imbalance

3-20 µM [5]

7-

Methoxyflavone

Preclinical

studies

Anxiolytic and

neuroprotective

effects

Not specified [6]

Key Therapeutic Targets and Signaling Pathways
7-Methoxyflavonol exerts its therapeutic effects by modulating several key signaling

pathways. The following sections detail these pathways and provide visual representations

using the DOT language for Graphviz.

Aromatase Inhibition in Cancer Therapy
Aromatase, a cytochrome P450 enzyme, is responsible for the final step in estrogen

biosynthesis. Its inhibition is a key strategy in the treatment of hormone-dependent breast

cancer. 7-Methoxyflavonol has been identified as a potent aromatase inhibitor.[1][2][3][4][7]
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Aromatase inhibition by 7-Methoxyflavonol.

Modulation of Inflammatory Pathways
Chronic inflammation is a key driver of various diseases, including cancer and

neurodegenerative disorders. 7-Methoxyflavonol has demonstrated anti-inflammatory

properties by inhibiting the production of pro-inflammatory mediators.[8] This is achieved, in

part, through the modulation of the NF-κB and MAPK signaling pathways.[8]

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory

response. 7-Methoxyflavonol can inhibit the activation of NF-κB, thereby downregulating the

expression of inflammatory genes.
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Inhibition of the NF-κB pathway by 7-Methoxyflavonol.
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The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade

involved in inflammation. 7-Methoxyflavonol can modulate the phosphorylation of key MAPK

proteins like ERK, JNK, and p38.
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Modulation of the MAPK pathway by 7-Methoxyflavonol.

Neuroprotective Effects
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7-Methoxyflavonol and related compounds have shown promise as neuroprotective agents,

potentially through their antioxidant properties and modulation of neuronal signaling pathways.

[5][6] Preclinical studies suggest it may modulate the GABAergic system, which could

contribute to its anxiolytic effects.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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